Cas no 81826-91-7 (2-Butenoic acid, 3-(2-naphthalenyl)-, ethyl ester, (2E)-)

• Product Name: 2-Butenoic acid, 3-(2-naphthalenyl)-, ethyl ester, (2E)-
• CAS No: 81826-91-7
• MF: C₁₆H₁₆O₂
• MW: 240.297044754028
• CID: 583496
• PubChem ID: 15933616
• Update Time: 2025-04-19

2-Butenoic acid, 3-(2-naphthalenyl)-, ethyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 3-(2-naphthalenyl)-, ethyl ester, (2E)-
• ethyl (E)-3-(2-naphthyl)but-2-enoate
• (E)-ethyl 3-(naphthalen-2-yl)but-2-enoate
• 81826-91-7

• Inchi： 1S/C16H16O2/c1-3-18-16(17)10-12(2)14-9-8-13-6-4-5-7-15(13)11-14/h4-11H,3H2,1-2H3/b12-10+
• InChI Key： NBMFXMLKJYHCCV-ZRDIBKRKSA-N
• SMILES： O(CC)C(/C=C(\C)/C1C=CC2C=CC=CC=2C=1)=O

Computed Properties

• Exact Mass: 240.115029749g/mol
• Monoisotopic Mass: 240.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.087±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.017 g/l) (25 º C),